Cas no 2171980-32-6 (1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171980-32-6
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6099930
• PubChem ID: 165590300
• Update Time: 2025-10-31

1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 2171980-32-6
• EN300-1593677

• Inchi： 1S/C10H16N4O/c1-7-9(10(11)15)12-13-14(7)8-5-3-2-4-6-8/h8H,2-6H2,1H3,(H2,11,15)
• InChI Key： KXCOKEFWOYYAGP-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(C2CCCCC2)N=N1)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide

1-Cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

1-Cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171980-32-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide makes it a promising candidate for various drug development initiatives.

The chemical structure of 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide consists of a cyclohexyl group and a methyl group attached to a 1,2,3-triazole ring, with a carboxamide functional group at the 4-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. Recent studies have shown that 1,2,3-triazoles exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In the context of medicinal chemistry, the synthesis and characterization of 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide have been extensively studied. The compound can be synthesized through various methods, including copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), which is a highly efficient and widely used reaction in click chemistry. This method allows for the formation of the 1,2,3-triazole ring with high regioselectivity and yield.

The biological activity of 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide has been evaluated in several in vitro and in vivo models. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide may have antiviral properties against certain RNA viruses.

The potential therapeutic applications of 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide are not limited to anti-inflammatory and antiviral activities. Recent research has also explored its anticancer potential. A study published in Cancer Research found that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. These findings highlight the multifaceted nature of 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide and its potential as a lead compound for drug development.

The pharmacokinetic properties of 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide have also been investigated to assess its suitability as a drug candidate. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, making it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 1-cyclohexyl-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171980-32-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development in areas such as anti-inflammatory therapy, antiviral treatment, and cancer chemotherapy. Ongoing research continues to explore its full potential and optimize its use in clinical settings.